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Compound of Interest

Compound Name: 3,5-Dichloro-2-methylthioanisole

Cat. No.: B1458766 Get Quote

Essential Safety and Handling Guide for 3,5-
Dichloro-2-methylthioanisole
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3,5-Dichloro-2-
methylthioanisole (CAS RN: 68121-46-0). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing environmental impact.

Chemical and Physical Properties
Property Value

Synonyms 1,3-Dichloro-5-(methylthio)benzene

Molecular Formula C₇H₆Cl₂S

Molecular Weight 193.09 g/mol

Physical State Liquid

Purity >98.0% (GC)

Boiling Point 145 °C at 20 mmHg

Specific Gravity 1.36 (20/20)

Refractive Index 1.61
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Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Dichloro-2-methylthioanisole is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory.
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PPE Category Equipment Specifications

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A face shield should

be worn over goggles when

handling larger quantities or

when there is a significant

splash risk.[1]

Hand Protection Chemical-Resistant Gloves

Due to the presence of

chlorinated and aromatic

groups, standard nitrile gloves

may offer only short-term

splash protection and are not

recommended for prolonged

contact.[2][3] It is advisable to

use gloves with higher

chemical resistance, such as

Viton® or laminate film gloves.

Always inspect gloves for

integrity before use and

change them immediately

upon contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept

fastened.

Respiratory Protection Fume Hood

All handling of 3,5-Dichloro-2-

methylthioanisole should be

conducted in a well-ventilated

chemical fume hood to

minimize inhalation exposure.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.tcichemicals.com/IN/en/p/D3520
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.
Prepare all necessary equipment (glassware, stir plates, etc.) within the fume hood.
Have appropriate spill cleanup materials readily available.

2. Weighing and Transfer:

Don the required PPE as outlined in the table above.
Dispense the liquid carefully to avoid splashing.
If transferring between containers, do so slowly and keep containers capped when not in
use.

3. In-Reaction Use:

Set up the reaction apparatus within the fume hood.
Maintain controlled conditions (e.g., temperature, stirring) as per the experimental protocol.
Keep the sash of the fume hood at the lowest practical height.

4. Post-Reaction and Decontamination:

Quench the reaction safely according to established laboratory procedures.
Clean all glassware and equipment that came into contact with the chemical. Use an
appropriate solvent to rinse, followed by a standard washing procedure. Collect the initial
rinsate as hazardous waste.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3,5-Dichloro-2-methylthioanisole.
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Disposal Plan
Proper disposal of 3,5-Dichloro-2-methylthioanisole and associated contaminated materials

is crucial to prevent environmental harm.

1. Waste Segregation:

Liquid Waste: Collect all unused 3,5-Dichloro-2-methylthioanisole and the initial solvent
rinses from cleaning glassware in a dedicated, clearly labeled, and sealed waste container
for "Halogenated Organic Waste".
Solid Waste: Any disposable items that come into contact with the chemical (e.g.,
contaminated gloves, weigh boats, paper towels) must be collected in a separate, sealed
container labeled "Solid Halogenated Organic Waste".

2. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.
Ensure containers are kept closed except when adding waste.

3. Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) office.
Do not pour 3,5-Dichloro-2-methylthioanisole down the drain.[4][5]
High-temperature incineration is the preferred method for the ultimate disposal of chlorinated
organic compounds.[6]

Emergency Procedures
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Situation Protocol

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing while rinsing.

Seek medical attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, begin

artificial respiration. Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

For minor spills within a fume hood, absorb the

material with a non-reactive absorbent (e.g.,

vermiculite, sand). Collect the absorbed material

into a sealed container for hazardous waste

disposal. For larger spills, evacuate the area

and contact your institution's EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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